1-(1-(2-(2-methylphenyl)-2-oxoethyl)-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-nitrophenyl)urea

• IUPAC Name: 1-[(3S)-1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C31H25N5O5/c1-20-9-5-6-12-24(20)27(37)19-35-26-14-8-7-13-25(26)28(21-10-3-2-4-11-21)33-29(30(35)38)34-31(39)32-22-15-17-23(18-16-22)36(40)41/h2-18,29H,19H2,1H3,(H2,32,34,39)/t29-/m1/s1
• InChI Key: YXEFWAQUKNJZFZ-GDLZYMKVSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Isomeric SMILES: CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=N[C@@H](C2=O)NC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C31H25N5O5
• Molecular Weight: 547.6 g/mol

Description

1-(1-(2-(2-methylphenyl)-2-oxoethyl)-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-nitrophenyl)urea is a useful research compound. Its molecular formula is C31H25N5O5 and its molecular weight is 547.571. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research into 1-Aryl-3-(2-chloroethyl) ureas has demonstrated their synthesis and evaluation for cytotoxicity against human adenocarcinoma cells, indicating a potential for anticancer activity. Such compounds, including those derived from 4-phenylbutyric acid and alkylanilines, have shown comparable or superior cytotoxic effects to known anticancer agents like chlorambucil, suggesting their relevance in cancer treatment research (Gaudreault, Lacroix, Pagé, & Joly, 1988).

Materials Science and Hydrogel Formation

The study of hydrogels formed by related compounds demonstrates the potential for creating materials with tunable physical properties. For instance, 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic conditions, with the gel's rheology and morphology being influenced by the type of acid used. This highlights the material's application in designing responsive and adaptable materials for various purposes (Lloyd & Steed, 2011).

Organic Synthesis and Chemical Interactions

Research on the nature of urea-fluoride interactions has revealed insights into hydrogen bonding and potential for proton transfer, indicating the chemical versatility and reactivity of urea derivatives. This fundamental understanding aids in the design of novel chemical reactions and materials (Boiocchi et al., 2004). Additionally, synthesis and antimicrobial, anticancer studies on related diazepinyl ureas have shown significant biological activities, underscoring the therapeutic potential of these compounds (Verma et al., 2015).